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Compound of Interest

Compound Name: 4-ethylhexan-2-one

Cat. No.: B8648666

An In-depth Technical Guide to 4-ethylhexan-2-one: Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-ethylhexan-2-one, its molecular structure, a representative synthetic protocol,
and expected analytical characterizations. Given the limited availability of experimentally-
derived data in public literature, this guide combines computed data from reliable chemical
databases with established principles of organic chemistry to offer a robust profile of the
compound.

Chemical Structure and Identifiers

4-Ethylhexan-2-one is an aliphatic ketone with a chiral center at the C4 position. Its structure
consists of a hexane backbone with a carbonyl group at the second carbon and an ethyl group
at the fourth carbon.

IUPAC Name: 4-ethylhexan-2-one

Molecular Formula: CeH160

SMILES: CCC(CC)CC(=0)C[1]

INChl: INChl=1S/C8H160/c1-4-8(5-2)6-7(3)9/h8H,4-6H2,1-3H3[1]
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e InChiKey: QKMFSGUNPGTQPT-UHFFFAOYSA-N[1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-ethylhexan-2-one.

Experimental data for this specific compound is not widely available; therefore, computed

values from reputable sources are provided.

Property Value Source
Molecular Weight 128.21 g/mol PubChem[1]
CAS Number 6022-26-0 MolPort[2]
Appearance Colorless liquid (Expected)

Boiling Point Not available (experimental)

Density Not available (experimental)

Water Solubility Low (Expected)

LogP (Octanol-Water Partition

Coefficient) 2.3 (Computed) PubChem[1]
Hydrogen Bond Donors 0 (Computed) PubChem[1]
Hydrogen Bond Acceptors 1 (Computed) PubChem[1]
Rotatable Bond Count 4 (Computed) PubChem[1]
Topological Polar Surface Area 17.1 A2 (Computed) PubChem[1]

(TPSA)

Experimental Protocols

Synthesis of 4-ethylhexan-2-one via Oxidation of 4-

ethylhexan-2-ol

A common and reliable method for the synthesis of 4-ethylhexan-2-one is the oxidation of its

corresponding secondary alcohol, 4-ethylhexan-2-ol.[3] Pyridinium chlorochromate (PCC) is a

mild oxidizing agent suitable for this conversion, minimizing over-oxidation.
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Reaction Scheme:

Materials and Equipment:

e 4-ethylhexan-2-ol

e Pyridinium chlorochromate (PCC)

e Dichloromethane (DCM), anhydrous
 Silica gel

o Diethyl ether

e Magnesium sulfate (MgS0Oa4), anhydrous
» Round-bottom flask

e Magnetic stirrer and stir bar

o Reflux condenser (optional, for scale)

e Separatory funnel

» Rotary evaporator

e Glassware for column chromatography
Detailed Methodology:

o Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), add a solution of 4-ethylhexan-2-ol (1.0 eq) in anhydrous dichloromethane (approx.
0.2 M).

o Addition of Oxidant: To the stirred solution, add pyridinium chlorochromate (PCC) (1.5 eq)
portion-wise at room temperature. The addition may cause a slight exotherm. The reaction
mixture will turn into a dark brown slurry.
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» Reaction Monitoring: Allow the reaction to stir at room temperature for 2-4 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS), observing the disappearance of the starting
alcohol.

o Work-up: Upon completion, dilute the reaction mixture with diethyl ether and stir for an
additional 15 minutes.

« Filtration: Pass the mixture through a short plug of silica gel, eluting with diethyl ether to
remove the chromium byproducts. The silica gel plug should be washed thoroughly with
additional diethyl ether.

e Solvent Removal: Combine the organic filtrates and remove the solvent under reduced
pressure using a rotary evaporator.

 Purification: The resulting crude oil can be further purified by flash column chromatography
on silica gel using a gradient of ethyl acetate in hexanes to yield pure 4-ethylhexan-2-one.

Product Characterization

The identity and purity of the synthesized 4-ethylhexan-2-one would be confirmed using
standard spectroscopic methods. The expected data are as follows:

Infrared (IR) Spectroscopy:

e A strong, sharp absorption peak characteristic of a ketone C=0 stretch is expected around
1715 cm~1.

o C-H stretching vibrations for the sp3 hybridized carbons are expected just below 3000 cm~1,
1H Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted):

o ~2.1 ppm (singlet, 3H): Protons of the methyl group adjacent to the carbonyl (CHs-C=0).

e ~2.4 ppm (doublet, 2H): Methylene protons adjacent to the carbonyl (-CH2-C=0).

e ~1.5 ppm (multiplet, 1H): Methine proton at the C4 position (-CH(CH2CHs)z2).
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e ~1.3 ppm (multiplet, 4H): Methylene protons of the two ethyl groups (-CH2CHs).
e ~0.9 ppm (triplet, 6H): Methyl protons of the two ethyl groups (-CH2CH?3).

13C Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted):

e ~209 ppm: Carbonyl carbon (C=0).

e ~50 ppm: Methylene carbon adjacent to the carbonyl.

e ~30 ppm: Methyl carbon adjacent to the carbonyl.

e ~35-40 ppm: Methine carbon at the C4 position.

o ~25 ppm: Methylene carbons of the ethyl groups.

e ~11 ppm: Methyl carbons of the ethyl groups.

Workflow and Pathway Visualization

The following diagram illustrates the experimental workflow for the synthesis and purification of
4-ethylhexan-2-one.
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Caption: Synthesis and purification workflow for 4-ethylhexan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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